molecular formula C13H11N3O3 B8398615 3-amino-N-(4-nitrophenyl)benzamide

3-amino-N-(4-nitrophenyl)benzamide

Cat. No.: B8398615
M. Wt: 257.24 g/mol
InChI Key: PXSLJSOKYINMSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-N-(4-nitrophenyl)benzamide is a benzamide derivative featuring an amino group at the 3-position of the benzoyl ring and a 4-nitrophenyl substituent attached via the amide nitrogen. This compound’s structure combines electron-donating (amino) and electron-withdrawing (nitro) groups, influencing its electronic properties, solubility, and reactivity.

Properties

Molecular Formula

C13H11N3O3

Molecular Weight

257.24 g/mol

IUPAC Name

3-amino-N-(4-nitrophenyl)benzamide

InChI

InChI=1S/C13H11N3O3/c14-10-3-1-2-9(8-10)13(17)15-11-4-6-12(7-5-11)16(18)19/h1-8H,14H2,(H,15,17)

InChI Key

PXSLJSOKYINMSP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Table 1: Key Structural Analogs and Properties
Compound Name Substituents Melting Point (°C) Key Applications/Properties References
N-(4-Nitrophenyl)benzamide No amino group 198–199 Intermediate in organic synthesis
4-(Heptyloxy)-N-(4-nitrophenyl)benzamide 4-Heptyloxy on benzamide 131.7–133.6 Liquid crystalline materials
2-Nitro-N-(4-nitrophenyl)benzamide 2-Nitro on benzamide N/A Crystallographic studies
3-Amino-N-(4-acetamidophenyl)benzamide 4-Acetamido on phenyl ring N/A Potential solubility modulation
  • N-(4-Nitrophenyl)benzamide: The absence of the 3-amino group results in a higher melting point (198–199°C), likely due to stronger intermolecular interactions (e.g., dipole-dipole, π-stacking) without steric hindrance from the amino group .
  • Alkoxy-Substituted Analogs : Long alkoxy chains (e.g., heptyloxy or tetradecyloxy) reduce melting points (~131–133°C) by disrupting crystalline packing, making these derivatives suitable for liquid crystal applications .

Electronic and Conformational Effects

  • Nitro Group Position : In 2-nitro-N-(4-nitrophenyl)benzamide, the nitro group at the 2-position creates a dihedral angle of 82.32° between the aromatic rings, compared to smaller angles in para-substituted analogs. This steric effect influences molecular packing and reactivity .
  • Amino vs.

Material Science

  • Liquid Crystals : Alkoxy-substituted benzamides (e.g., 4-(heptyloxy)-N-(4-nitrophenyl)benzamide) form stable mesophases due to flexible chains and planar aromatic cores .
  • Gas Barrier Polymers: 3-Amino-N-(3-aminophenyl)benzamide (m-DABA), a reduced form of a nitro precursor, contributes to polyimides with enhanced gas barrier properties via hydrogen-bonding networks .

Crystallographic and Spectroscopic Insights

  • Crystal Packing: In 2-nitro-N-(4-nitrophenyl)benzamide, intramolecular C–H···O hydrogen bonds stabilize a non-planar conformation, while intermolecular N–H···O bonds form a 3D network .
  • Spectroscopic Data : N-(4-Nitrophenyl)benzamide shows characteristic ¹H-NMR peaks at δ 8.3–8.5 ppm (aromatic protons) and ¹³C-NMR signals for carbonyl (C=O, ~165 ppm) and nitro groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.